Cas no 292057-47-7 (6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid)
6-(5Z)-5-(4-Fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid is a thiazolidinone derivative with a fluorophenyl substituent, exhibiting potential pharmacological relevance due to its structural features. The compound integrates a thiazolidinone core, known for its bioactivity in medicinal chemistry, with a 4-fluorophenyl group that may enhance binding affinity in biological targets. The hexanoic acid side chain improves solubility and bioavailability, while the sulfanylidene moiety contributes to its reactivity and potential as a scaffold for further derivatization. This compound is of interest in drug discovery, particularly for applications involving enzyme inhibition or receptor modulation, owing to its balanced lipophilicity and functional group diversity.
292057-47-7 structure
Product Name:6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid
CAS No:292057-47-7
MF:C16H16FNO3S2
MW:353.431545257568
CID:1438444
PubChem ID:1594301
Update Time:2025-05-27
6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Thiazolidinehexanoic acid,5-[(4-fluorophenyl)methylene]-4-oxo-2-thioxo-
- 6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid
- 292057-47-7
- BDBM50476208
- AKOS000121744
- 6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoicacid
- 6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid
- 6-[(5Z)-5-(4-fluorobenzylidene)-4-oxo-2-thioxo-1,3-thiazolidin-3-yl]hexanoic acid
- STK533458
- EN300-00779
- (Z)-6-(5-(4-fluorobenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)hexanoic acid
- F0393-0466
- CHEMBL222429
-
- Inchi: 1S/C16H16FNO3S2/c17-12-7-5-11(6-8-12)10-13-15(21)18(16(22)23-13)9-3-1-2-4-14(19)20/h5-8,10H,1-4,9H2,(H,19,20)/b13-10-
- InChI Key: CSIAIHVXCOTWLB-RAXLEYEMSA-N
- SMILES: S1/C(=C\C2C=CC(=CC=2)F)/C(N(C1=S)CCCCCC(=O)O)=O
Computed Properties
- Exact Mass: 353.05568
- Monoisotopic Mass: 353.05556388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 502
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 115Ų
Experimental Properties
- PSA: 57.61
6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-00779-0.05g |
292057-47-7 | 95% | 0.05g |
$612.0 | 2023-10-28 | ||
| Enamine | EN300-00779-0.1g |
292057-47-7 | 95% | 0.1g |
$640.0 | 2023-10-28 | ||
| Enamine | EN300-00779-0.25g |
292057-47-7 | 95% | 0.25g |
$670.0 | 2023-10-28 | ||
| Enamine | EN300-00779-0.5g |
292057-47-7 | 95% | 0.5g |
$699.0 | 2023-10-28 | ||
| Enamine | EN300-00779-1.0g |
292057-47-7 | 1g |
$728.0 | 2023-04-30 | |||
| Enamine | EN300-00779-2.5g |
292057-47-7 | 95% | 2.5g |
$1428.0 | 2023-10-28 | ||
| Enamine | EN300-00779-5.0g |
292057-47-7 | 5g |
$2110.0 | 2023-04-30 | |||
| Enamine | EN300-00779-10.0g |
292057-47-7 | 10g |
$3131.0 | 2023-04-30 | |||
| Life Chemicals | F0393-0466-2μmol |
6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid |
292057-47-7 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0393-0466-5μmol |
6-[(5Z)-5-[(4-fluorophenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]hexanoic acid |
292057-47-7 | 90%+ | 5μl |
$63.0 | 2023-05-17 |
6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
292057-47-7 (6-(5Z)-5-(4-fluorophenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent